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Compound of Interest

Compound Name: IDH-305

Cat. No.: B612231

Essential Safety and Handling Guide for IDH-305

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling IDH-305. The following procedural guidance outlines
personal protective equipment (PPE) requirements, operational plans, and disposal procedures
to ensure the safe handling of this potent, mutant-selective IDH1 inhibitor.

Personal Protective Equipment (PPE)

When handling IDH-305, it is imperative to use appropriate personal protective equipment to
prevent exposure through inhalation, skin contact, or ingestion.[1][2] The following table
summarizes the recommended PPE for various tasks involving IDH-305, based on general
guidelines for handling hazardous and cytotoxic compounds.[3][4][5]
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Recommended Personal Protective
Task .
Equipment

) ] Laboratory coat, single pair of chemotherapy-
Handling Unopened Vials
tested gloves.

Laboratory coat or disposable gown, double pair

of chemotherapy-tested gloves, eye protection
Weighing and Reconstituting Powder (safety glasses with side shields or goggles),

and a fit-tested N95 respirator within a certified

chemical fume hood or biological safety cabinet.

Laboratory coat or disposable gown, double pair
Handling Solutions of chemotherapy-tested gloves, and eye

protection.

Laboratory coat or disposable gown, double pair
o ) of chemotherapy-tested gloves, and eye
Administering to Animals ] )
protection. A face shield may be necessary to

protect against splashes.

Disposable gown, double pair of chemotherapy-
) o tested gloves (industrial thickness, >0.45mm,
Cleaning and Decontamination ) ) )
may be required for large spills), eye protection,

and a face shield.[4]

) Laboratory coat or disposable gown and a
Waste Disposal ] )
single pair of chemotherapy-tested gloves.

Note: Always consult your institution's specific safety protocols and the most recent Safety Data
Sheet (SDS) for IDH-305 before handling.[6]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for IDH-305.
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Property Value Source
Molecular Weight 490.46 g/mol [7]
Appearance Solid powder [7]
Purity >99% by HPLC [7]
Solubility Soluble in DMSO [718]
) -80°C for up to 2 years; -20°C
Storage (Stock Solution) 9]
for up to 1 year
) Room temperature for months,
Storage (Solid Powder) [7]
or -20°C for 3 years
IC50 (IDH1 R132H) 27 nM [8][9][10]
IC50 (IDH1 R132C) 28 nM [8][9][10]
IC50 (IDH1 WT) 6.14 M [8][9][10]

Operational and Disposal Plans

A comprehensive plan for the handling and disposal of IDH-305 is critical to maintaining a safe
laboratory environment.

1. Receiving and Storage:
» Upon receipt, inspect the container for any damage or leakage.

» Store IDH-305 according to the conditions specified in the table above, away from
incompatible materials.[1]

e The storage area should be clearly labeled as containing a hazardous substance.
2. Preparation of Solutions:

 All handling of powdered IDH-305, including weighing and initial solubilization, must be
conducted in a certified chemical fume hood or a Class Il Biosafety Cabinet to prevent
inhalation of the powder.[2]
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e Use dedicated equipment (e.g., spatulas, weigh boats, and glassware) for handling IDH-305.
e When preparing stock solutions, use fresh DMSO as moisture can reduce solubility.[8]
3. Experimental Use:

o Clearly label all solutions containing IDH-305 with the compound name, concentration,
solvent, date of preparation, and appropriate hazard symbols.

» When performing experiments, ensure that all work is conducted on a disposable, absorbent
bench liner to contain any potential spills.

4. Decontamination and Cleaning:

 All non-disposable equipment that comes into contact with IDH-305 must be
decontaminated.

o Wipe down all surfaces in the work area with an appropriate deactivating solution (e.g., a
solution of sodium hypochlorite followed by a rinse with 70% ethanol and then water), or as
recommended by your institution's safety office.

5. Waste Disposal:

» All disposable items contaminated with IDH-305, including gloves, gowns, pipette tips, and
bench liners, must be disposed of as hazardous or cytotoxic waste in accordance with local,
state, and federal regulations.[11]

o Place all contaminated sharps in a designated sharps container for hazardous waste.

o Unused solutions of IDH-305 should be collected in a clearly labeled hazardous waste
container for disposal by your institution's environmental health and safety department.

Emergency Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination. The following workflow outlines the steps for managing a spill of IDH-305.
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Immediate Actions

Alert others in the area

A

Evacuate the immediate area

Y

Secure the area to prevent entry

Don Apprg 'priate PPE

Don disposable gown, double gloves,
eye protection, and face shield.
If powder spill, add N95 respirator.

For Powder Spill

For Liquid Spill

Contavn and Clean Spill

Cover powder spill with damp
absorbent pads to avoid aerosolization.

Contain liquid spill with
absorbent pads.

\ Y

Clean the spill area from the
outside in with deactivating solution.

Waste Erisposal

Collect all contaminated materials
in a hazardous waste bag.

Y

Seal the bag and place it in the

appropriate cytotoxic waste container.

Final|Steps
\

Remove PPE carefully to avoid
self-contamination.

Y

Wash hands thoroughly with

soap and water.

A

Report the incident to the
laboratory supervisor and EHS.

Click to download full resolution via product page

Caption: Workflow for handling a spill of IDH-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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